Cas no 1805103-44-9 (5-Bromo-2-bromomethyl-3-nitropyridine)

• Product Name: 5-Bromo-2-bromomethyl-3-nitropyridine
• CAS No: 1805103-44-9
• MF: C₆H₄Br₂N₂O₂
• MW: 295.916159629822
• CID: 4900532
• Update Time: 2023-08-20

5-Bromo-2-bromomethyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-bromomethyl-3-nitropyridine

• Inchi： 1S/C6H4Br2N2O2/c7-2-5-6(10(11)12)1-4(8)3-9-5/h1,3H,2H2
• InChI Key： BSCYNVVRHGCWQV-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CN=1)Br)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 58.7